Cas no 109736-44-9 (2-(methyl-4-pyridinylamino)-Ethanol)

• Product Name: 2-(methyl-4-pyridinylamino)-Ethanol
• CAS No: 109736-44-9
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 1098711
• PubChem ID: 10419367
• Update Time: 2025-11-02

2-(methyl-4-pyridinylamino)-Ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(methyl-4-pyridinylamino)-Ethanol
• 2-(pyridin-4-ylmethylamino)ethanol
• 2-[methyl(pyridin-4-yl)amino]ethanol
• 2-(N-methyl-N-(pyridin-4-yl)amino)ethanol
• 2-[N-methyl-N-(4pyridyl)]aminoethanol
• 2-[N-methyl-N-(4-pyridyl)]aminoethanol
• 2-[N-Methyl-N-(pyridin-4-yl)amino]ethanol
• 4-(N-methyl-N-(2-hydroxyethyl)amino)pyridine
• 4-[(2-hydroxyethyl)(methyl)amino]pyridine
• ACMC-20mcj4
• CTK0G2336
• Ethanol, 2-(methyl-4-pyridinylamino)-
• SureCN1283842
• 2-(N-methyl-N-(4-pyridyl)amino)ethanol
• EN300-73831
• DTXSID30439526
• CHEMBL4526022
• AT18109
• SCHEMBL1283842
• 2-(methyl(pyridin-4-yl)amino)ethanol
• 109736-44-9
• 4-[(2-hydroxyethyl)methylamino]pyridine
• KEWPEFNJPOHWTD-UHFFFAOYSA-N
• 2-[N-Methyl-N-(4-pyridyl)amino]ethanol
• 2-(METHYL(PYRIDIN-4-YL)AMINO)ETHAN-1-OL
• 2-[methyl(pyridin-4-yl)amino]ethan-1-ol

• Inchi： 1S/C8H12N2O/c1-10(6-7-11)8-2-4-9-5-3-8/h2-5,11H,6-7H2,1H3
• InChI Key： KEWPEFNJPOHWTD-UHFFFAOYSA-N
• SMILES： OCCN(C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.36
• LogP: 0.51010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(methyl-4-pyridinylamino)-Ethanol

2-(Methyl-4-pyridinylamino)-Ethanol (CAS No. 109736-44-9): A Comprehensive Overview

2-(Methyl-4-pyridinylamino)-Ethanol (CAS No. 109736-44-9) is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique pyridine-based structure and ethanolamine moiety, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular formula, C8H12N2O, and distinct properties make it a valuable asset in both academic and industrial settings.

The chemical properties of 2-(Methyl-4-pyridinylamino)-Ethanol are defined by its solubility in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO). This solubility profile enhances its applicability in various synthetic processes. The compound's pyridine ring contributes to its stability and reactivity, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions and coordination chemistry. Researchers have explored its potential in designing ligands for metal complexes, which are pivotal in catalysis and medicinal chemistry.

In recent years, the demand for 2-(Methyl-4-pyridinylamino)-Ethanol has surged due to its role in the synthesis of pharmaceutical intermediates. The compound's ability to act as a building block for drug discovery has made it a focal point in the development of novel therapeutics. For instance, its derivatives have been investigated for their potential in treating neurological disorders and inflammatory conditions. This aligns with the growing interest in targeted drug delivery systems and small-molecule therapeutics, which are among the most searched topics in pharmaceutical research today.

Beyond pharmaceuticals, 2-(Methyl-4-pyridinylamino)-Ethanol finds applications in the field of material science. Its incorporation into polymers and coatings has been studied for enhancing material properties such as adhesion, thermal stability, and corrosion resistance. This is particularly relevant given the current emphasis on sustainable materials and green chemistry, which dominate discussions in both academic and industrial circles. The compound's potential to contribute to eco-friendly material design further underscores its importance.

The synthesis of 2-(Methyl-4-pyridinylamino)-Ethanol typically involves the reaction of 4-amino-2-methylpyridine with ethylene oxide or its derivatives. This process, while straightforward, requires careful optimization to achieve high yields and purity. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of its production, addressing the need for cost-effective and scalable synthesis—a topic frequently searched by chemists and process engineers.

From a market perspective, the global demand for 2-(Methyl-4-pyridinylamino)-Ethanol is expected to grow steadily, driven by its expanding applications in pharmaceuticals, agrochemicals, and specialty chemicals. Suppliers and manufacturers are increasingly focusing on high-purity grades of the compound to meet the stringent requirements of end-users. This trend reflects the broader shift toward precision chemistry and quality-driven production, which are key themes in contemporary chemical industry discussions.

In conclusion, 2-(Methyl-4-pyridinylamino)-Ethanol (CAS No. 109736-44-9) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure, coupled with its diverse applications, positions it as a critical component in modern chemical research and development. As the scientific community continues to explore its capabilities, this compound is likely to remain at the forefront of innovation in organic synthesis, drug development, and material science.